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Compound of Interest

Compound Name: alpha-Bourbonene

Cat. No.: B1203144

Get Quote

Proper Disposal of α-Bourbonene: A Guide for Laboratory Professionals

The proper disposal of α-Bourbonene is critical to ensure laboratory safety and environmental

protection. This sesquiterpene, while valuable in research, presents hazards that necessitate

careful handling and disposal. Adherence to established protocols is paramount for minimizing

risks to personnel and the ecosystem.

Safety and Handling Precautions
Before initiating any disposal procedures, it is essential to be aware of the potential hazards

associated with α-Bourbonene and to use appropriate personal protective equipment (PPE).

Based on data for structurally similar compounds, α-Bourbonene should be handled as a

flammable liquid that can cause skin irritation and may be harmful if ingested or inhaled.

Recommended Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) are required.

Eye Protection: Safety glasses or goggles are mandatory to protect against splashes.

Lab Coat: A standard laboratory coat should be worn to protect from skin contact.
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Step-by-Step Disposal Protocol
This protocol outlines the essential steps for the safe disposal of α-Bourbonene waste.

Waste Segregation:

Designate a specific, clearly labeled, and sealed container for α-Bourbonene waste.

Do not mix α-Bourbonene with other chemical waste unless explicitly permitted by your

institution's waste management guidelines.

Container Management:

Use a container made of a material compatible with hydrocarbons.

Ensure the container is tightly sealed to prevent the release of flammable vapors.

Store the waste container in a well-ventilated, cool, and designated hazardous waste

storage area, away from ignition sources.

Disposal Procedure:

All disposal of α-Bourbonene and its containers must be conducted through an approved

waste disposal plant.[1]

Do not dispose of α-Bourbonene down the drain or in regular trash.

Follow all local, state, and federal regulations for hazardous waste disposal.

Spill Management:

In the event of a spill, collect the spillage using an inert absorbent material (e.g.,

vermiculite, sand).[1]

The collected material should be treated as hazardous waste and disposed of in the

designated α-Bourbonene waste container.
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Avoid releasing α-Bourbonene into the environment due to its potential toxicity to aquatic

life.[1]

Physical and Chemical Properties
The following table summarizes key quantitative data for α-Bourbonene for easy reference.

Property Value

Molecular Formula C15H24

Molecular Weight 204.356 g/mol

Boiling Point 254.00 to 256.00 °C @ 760.00 mm Hg[2][3]

Flash Point 221.00 °F (105.00 °C)[2][3]

Vapor Pressure 0.026000 mmHg @ 25.00 °C (est.)[2][3]

Water Solubility 0.3163 mg/L @ 25 °C (est.)[2][3]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of α-Bourbonene.
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α-Bourbonene Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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